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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical methods for synthesizing lead white, a

pigment of significant historical importance. Comprising primarily basic lead carbonate
(2PbCO₃·Pb(OH)₂), this pigment was a cornerstone of artistic palettes for centuries.[1][2] This

document provides a detailed examination of the core manufacturing processes, offering

insights into the chemical principles and practical protocols employed in its historical

production. The information presented here is intended for a scientific audience to understand

the intricacies of these early chemical manufacturing techniques.

The Stack Process (Old Dutch Method)
The Stack Process, also known as the Old Dutch Method, was the predominant method for

producing high-quality lead white for centuries.[3] This process relied on the slow corrosion of

metallic lead in a controlled environment.

Experimental Protocol
The following protocol is a synthesis of historical descriptions of the Stack Process:

Materials:

Lead: Thin sheets or coils of metallic lead. The purity of the lead directly impacted the quality

of the final pigment.
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Vinegar (Acetic Acid): A dilute solution of acetic acid.

Fermenting Organic Matter: Typically fresh horse manure or spent tanner's bark. This served

as a source of heat and carbon dioxide.[3]

Earthenware Pots: Porous ceramic pots to hold the lead and vinegar.

Procedure:

Preparation of Lead: Metallic lead was cast into thin sheets or "buckles" and often coiled to

maximize surface area.

Charging the Pots: A small amount of vinegar was placed in the bottom of the earthenware

pots. The lead coils were then placed on ledges or supports within the pots, ensuring they

did not come into direct contact with the liquid vinegar.

Stacking: The charged pots were arranged in tiers, forming a large "stack." Each layer of

pots was covered with a thick bed of fresh horse manure or tanner's bark.

Corrosion: The stacks were sealed in a shed or barn and left undisturbed for a period of one

to three months.[4] The heat generated by the fermenting organic matter (up to 65.5°C in

related processes) vaporized the acetic acid.[5] The combination of acetic acid vapor,

atmospheric oxygen, water vapor, and the carbon dioxide released from the fermentation

facilitated the corrosion of the lead.[6]

Harvesting: After the corrosion period, the stacks were dismantled. The lead coils would be

covered with a thick white crust of basic lead carbonate. This crust was then scraped off.

Purification: The collected lead white was washed multiple times with water to remove any

unreacted acetic acid and other soluble impurities.

Grinding and Drying: The washed pigment was then ground to a fine powder, often under

water, and subsequently dried. The resulting pigment was then ready for use.

Chemical Pathway and Visualization
The overall chemical transformation in the Stack Process can be summarized in two main

stages:
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Formation of Lead Acetate: The acetic acid vapor reacts with the lead in the presence of

oxygen to form lead acetate.

2Pb + 4CH₃COOH + O₂ → 2Pb(CH₃COO)₂ + 2H₂O

Formation of Basic Lead Carbonate: The lead acetate is then converted to basic lead
carbonate by the action of carbon dioxide and water.

3Pb(CH₃COO)₂ + 2CO₂ + 4H₂O → 2PbCO₃·Pb(OH)₂ + 6CH₃COOH

The acetic acid is regenerated in the second step, allowing it to act as a catalyst for the

corrosion of more lead.

Reactants

Conditions
Process Steps Product

Metallic Lead (Pb)

Formation of
Lead Acetate

Vinegar (CH₃COOH)

Horse Manure/Tanbark

Heat (from fermentation)

Carbon Dioxide (CO₂)

vaporization

Conversion to
Basic Lead CarbonateOxygen (O₂)

Water Vapor (H₂O)

Lead Acetate Lead White
(2PbCO₃·Pb(OH)₂)
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Chemical pathway of the Stack Process for lead white synthesis.

The French Process (Thénard's Process)
Developed in the early 19th century, the French Process, or Thénard's Process, offered a more

rapid method for producing lead white through precipitation.

Experimental Protocol
This protocol is based on descriptions of precipitation methods for lead white:

Materials:

Litharge (Lead(II) oxide, PbO): A lead oxide, which is more reactive than metallic lead.

Acetic Acid (CH₃COOH): A dilute solution.

Carbon Dioxide (CO₂): Sourced from the combustion of coke or other materials.

Water

Procedure:

Dissolution of Litharge: Litharge is dissolved in a solution of dilute acetic acid to form a

solution of basic lead acetate. This step is often carried out in a large vat with stirring.

Precipitation: A stream of carbon dioxide gas is then bubbled through the basic lead acetate

solution. This causes the precipitation of basic lead carbonate (lead white).

Washing and Filtration: The precipitated lead white is then thoroughly washed with water to

remove any remaining soluble salts.

Drying and Grinding: The washed precipitate is filtered, dried, and ground to a fine powder.

Chemical Pathway and Visualization
The chemical reactions in the French Process are more direct than in the Stack Process:
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Formation of Basic Lead Acetate:

3PbO + 2CH₃COOH + H₂O → Pb₃(OH)₂(CH₃COO)₂ (Simplified representation)

Precipitation of Basic Lead Carbonate:

Pb₃(OH)₂(CH₃COO)₂ + 2CO₂ → 2PbCO₃·Pb(OH)₂ + 2CH₃COOH

Reactants

Process Steps Product

Litharge (PbO)

Dissolution to form
Basic Lead AcetateAcetic Acid (CH₃COOH)

Carbon Dioxide (CO₂)

Precipitation of
Basic Lead Carbonate

Basic Lead Acetate Solution Lead White
(2PbCO₃·Pb(OH)₂)

Click to download full resolution via product page

Chemical pathway of the French Process for lead white synthesis.

The Mild Process (Carter Process)
The Carter Process, also known as the Mild Process, was an industrial adaptation and

acceleration of the Stack Process, developed in the late 19th century.

Experimental Protocol
This process was designed for large-scale, continuous production:

Materials:

Molten Lead: Lead is used in its molten state.
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Dilute Acetic Acid: A fine spray of dilute acetic acid.

Purified Carbon Dioxide: CO₂ gas, typically from the combustion of coke.

Air

Procedure:

Atomization of Lead: Molten lead is atomized into fine particles by a jet of superheated

steam or compressed air.

Reaction Chamber: The atomized lead is introduced into large, rotating wooden cylinders.

Controlled Corrosion: Inside the rotating cylinders, the lead particles are exposed to a

continuous spray of dilute acetic acid, purified carbon dioxide, and air. The constant tumbling

of the particles ensures uniform exposure and reaction.

Rapid Conversion: The reaction to form basic lead carbonate is much faster than the Stack

Process, typically taking 5 to 12 days.[5] The exothermic reaction maintains a relatively

constant temperature of approximately 65.5°C.[5]

Collection and Purification: The resulting lead white is collected, washed, dried, and

processed in a similar manner to the other methods.

Chemical Pathway and Visualization
The underlying chemistry of the Carter Process is the same as the Stack Process, but the

reaction rates are significantly increased due to the high surface area of the atomized lead and

the controlled supply of reactants.
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Inputs

Experimental Workflow

Output

Molten Lead

Atomization of Lead

Superheated Steam/Air Dilute Acetic Acid Spray

Reaction in Rotating Cylinder
(5-12 days, ~65.5°C)

Purified CO₂ Air (O₂)

Atomized Lead

Washing, Drying, Grinding

Crude Lead White

Lead White Pigment

Click to download full resolution via product page

Experimental workflow of the Carter (Mild) Process.

Quantitative Data Summary
The following table summarizes the available quantitative data for the historical lead white

synthesis methods. It is important to note that precise historical records are often lacking, and

these values represent the best available estimates from extant literature.
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Parameter
Stack Process
(Dutch Method)

French Process
(Thénard's)

Mild Process
(Carter Process)

Primary Lead Source
Metallic Lead

Sheets/Coils
Litharge (PbO) Molten Metallic Lead

Reaction Time 1 - 3 months
Relatively Rapid

(hours to days)
5 - 12 days

Temperature
Ambient, elevated by

fermentation
Not exceeding 60°C ~ 65.5°C (exothermic)

Acetic Acid Conc. Dilute (from vinegar) 4% - 60% Dilute

CO₂ Source
Fermenting Organic

Matter

External (e.g., coke

combustion)
External (purified)

Typical Composition
~70% PbCO₃, ~30%

Pb(OH)₂

Variable, can be

controlled

~69% PbCO₃, ~31%

Pb(OH)₂

Particle

Characteristics

Coarse, variable size

and shape

Finer, more uniform

particles

Fine and uniform

particles

Conclusion
The historical synthesis of lead white pigment showcases a remarkable evolution of chemical

manufacturing, from a slow, biologically-driven process to more rapid and controlled industrial

methods. The Stack Process, while lengthy, was renowned for producing a pigment with unique

handling properties, likely due to its heterogeneous particle size and morphology. The

subsequent French and Carter processes prioritized speed and uniformity, reflecting the

increasing industrialization of chemical production. Understanding these historical methods

provides valuable context for the study of materials science, historical art technology, and the

development of chemical engineering principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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